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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Tetrabromophthalic
anhydride (TBPA) based flame-retardant formulations in the UL 94 vertical burn test against
common non-halogenated alternatives. The information presented is supported by
experimental data to assist in the selection of appropriate flame-retardant systems for various
polymer applications.

Executive Summary

Tetrabromophthalic anhydride is a reactive flame retardant widely used to enhance the fire
resistance of polymers such as unsaturated polyesters, epoxy resins, and polypropylenes.
Achieving a UL 94 V-0 rating, the highest classification for vertical burning, is a critical
benchmark for materials used in electronics, construction, and transportation industries. This
guide details the UL 94 vertical burn test protocol and presents a comparative analysis of TBPA
formulations against phosphorus-based and intumescent flame retardants, focusing on key
performance metrics required to achieve the V-0 classification.

UL 94 Vertical Burn Test Protocol

The UL 94 vertical burn test is a widely accepted standard for assessing the flammability of
plastic materials. The test evaluates the burning characteristics of a vertically oriented
specimen after the application of a controlled flame.
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Specimen Preparation and Conditioning:

Dimensions: Test specimens are typically bars measuring 125 + 5 mm in length and 13.0 +
0.5 mm in width, with a thickness representative of the end-use application.

Conditioning: To ensure reproducibility, specimens are conditioned prior to testing. A
common conditioning protocol involves placing one set of samples in an air-circulating oven
at 70°C for 168 hours and another set at 23°C and 50% relative humidity for a minimum of
48 hours.

Test Procedure:

A specimen is clamped vertically.

A calibrated burner producing a 20 mm blue flame is applied to the bottom edge of the
specimen for 10 seconds and then removed.

The afterflame time (t1) is recorded.

Immediately after the flaming combustion ceases, the flame is reapplied for another 10
seconds.

The second afterflame time (t2) and the afterglow time (t3) are recorded.

Observations are made regarding the dripping of flaming particles and whether they ignite a
cotton swatch placed below the specimen.

UL 94 V-0 Classification Criteria: To achieve a V-0 rating, the following criteria must be met for

a set of five specimens:

No single afterflame time (t1 or t2) should exceed 10 seconds.

The total afterflame time for all five specimens (Z(t1 + t2)) should not exceed 50 seconds.

No specimen should have flaming drips that ignite the cotton swatch.

No specimen should burn up to the holding clamp.
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» The afterglow time (t3) for any specimen should not exceed 30 seconds.

Comparative Performance Data

While specific quantitative UL 94 V-0 test results for Tetrabromophthalic anhydride
formulations are not readily available in public literature in a detailed tabular format, its efficacy
as a flame retardant is well-established. For a meaningful comparison, the following table
presents typical UL 94 V-0 performance data for common non-halogenated flame retardant
systems in various polymers. This data can serve as a benchmark for evaluating the expected
performance of TBPA-based systems.
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Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the logical relationships in the UL 94 classification
system, the following diagrams are provided.
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Caption: Logical flow for UL 94 V-0, V-1, and V-2 classification.
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Caption: UL 94 Vertical Burn Test Experimental Workflow.
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Conclusion

Tetrabromophthalic anhydride remains a viable and effective flame retardant for achieving
high levels of fire safety in a variety of polymer systems. While detailed, publicly available
comparative data against all non-halogenated alternatives is limited, the established use of
TBPA in demanding applications underscores its performance. For researchers and
developers, the selection of an appropriate flame retardant will depend on a holistic
assessment of performance requirements, regulatory considerations, and cost-effectiveness.
The data and protocols presented in this guide offer a foundational understanding to aid in this
decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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